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Compound of Interest

Compound Name: Malvidin-3-galactoside chloride

L Get Quote

Cat. No.: B13831581

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is a critical aspect of experimental work. This guide
provides essential safety and logistical information for the proper disposal of Malvidin-3-
galactoside chloride, a common anthocyanin used in various research applications. While
generally not classified as a hazardous substance, adherence to proper disposal protocols is
necessary to maintain a safe laboratory environment and comply with local regulations.[1][2][3]

[4]

Chemical and Physical Properties

A summary of the key identifiers and properties of Malvidin-3-galactoside chloride is
provided in the table below.

Identifier Value

Chemical Name

Malvidin-3-galactoside chloride

CAS Number

30113-37-2

Molecular Formula

C23H25ClO12

Hazard Classification

Not a hazardous substance or mixture.[1][4]

Recommended Storage

-20°C for long-term storage.[2]

© 2025 BenchChem. All rights reserved.

1/6 Tech Support


https://www.benchchem.com/product/b13831581?utm_src=pdf-interest
https://www.benchchem.com/product/b13831581?utm_src=pdf-body
https://www.benchchem.com/product/b13831581?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N6623/Malvidin-3-galactoside-chloride-SDS-MedChemExpress.pdf
https://www.biocrick.com/download/document/BCN3030/MSDS.pdf
https://www.carlroth.com/medias/SDB-K014-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjgzNzh8YXBwbGljYXRpb24vcGRmfGFEWXlMMmhrWkM4NU1UYzFNamczTnpJMk1URXdMMU5FUWw5TE1ERTBYMEZWWDBWT0xuQmtaZ3w5Yjg4MTAyZDVhNWJlMWM4MGFmNjhhOTRmOTljZGE3Njc1ZGZkNmU3YjI1NjM2YTE2NDc4YjgzMjJkZDcwY2Y5
https://www.extrasynthese.com/MSDS/GBR/0931_malvidin_3_o_galactoside_chloride_MSDS_FDS.pdf
https://www.benchchem.com/product/b13831581?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-N6623/Malvidin-3-galactoside-chloride-SDS-MedChemExpress.pdf
https://www.extrasynthese.com/MSDS/GBR/0931_malvidin_3_o_galactoside_chloride_MSDS_FDS.pdf
https://www.biocrick.com/download/document/BCN3030/MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13831581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Protocol

The primary directive for the disposal of Malvidin-3-galactoside chloride is to adhere to local,
state, and federal environmental regulations.[5] The following steps provide a general guideline
for its disposal.

Step 1: Personal Protective Equipment (PPE) Before handling the compound, ensure
appropriate PPE is worn, including safety glasses, gloves, and a lab coat.

Step 2: Waste Collection

Unused Product: For unused Malvidin-3-galactoside chloride, it should be disposed of in a
designated chemical waste container. Do not mix with other waste streams unless permitted
by your institution's environmental health and safety (EHS) office.

Contaminated Materials: Any materials that have come into contact with Malvidin-3-
galactoside chloride, such as pipette tips, tubes, and gloves, should be collected in a
suitable, closed container for disposal.[2]

Step 3: Spill Management In the event of a spill:
Containment: Prevent further leakage or spillage if it is safe to do so.[2][6]

Small Spills (Solid): If the material is in solid form, sweep it up carefully to avoid creating
dust, and place it in a designated, sealed container for disposal.[2]

Small Spills (Liquid): For solutions, absorb the liquid with an inert material such as diatomite
or universal binders.[1]

Decontamination: Clean the spill area and any contaminated equipment by scrubbing with
alcohol.[1]

Disposal: Dispose of all contaminated cleanup materials as chemical waste according to
institutional and local guidelines.

Step 4: Final Disposal
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» Arrange for the collection and disposal of the chemical waste through your institution's EHS-
approved waste management vendor.

o Ensure that all waste containers are properly labeled with the contents.

» Do not dispose of Malvidin-3-galactoside chloride down the drain or in regular trash.[2][7]

Experimental Workflow and Disposal Decision
Process

To visualize the handling and disposal process, the following diagrams illustrate a typical
experimental workflow involving Malvidin-3-galactoside chloride and the logical steps for its
proper disposal.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b13831581?utm_src=pdf-body
https://www.biocrick.com/download/document/BCN3030/MSDS.pdf
https://www.carlroth.com/medias/SDB-6140-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzk4NjN8YXBwbGljYXRpb24vcGRmfGFETXdMMmcxTnk4NU1UZ3dOemN5TmprMk1EazBMMU5FUWw4Mk1UUXdYMDFVWDBWT0xuQmtaZ3w0YjJiMTY3NzM3ZGZlNGE1MzhkMTkwMmM4Yjc2NWQzY2E2NGVkNmJlMjQ5YmQ4N2I1ZjU3ZGE4MTk5NGQzMTZh
https://www.benchchem.com/product/b13831581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13831581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Weigh Malvidin-3-galactoside chloride

:

Dissolve in appropriate solvent

Experin}entation

Perform experimental procedure

(e.g., cell treatment, analytical assay)
Z AN
Z AN

aste Generati

Collect contaminated labware

Collect unused solution (pipette tips, tubes, etc.)

AN 7
AN pd

\Disposal’/

Dispose in designated
chemical waste container

'

Arrange for EHS pickup

Click to download full resolution via product page

Figure 1. A typical experimental workflow for Malvidin-3-galactoside chloride.
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Figure 2. Decision-making process for the disposal of Malvidin-3-galactoside chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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